2-methyl-2-(thiophen-3-yl)propan-1-amine hydrochloride
Description
“2-methyl-2-(thiophen-3-yl)propan-1-amine hydrochloride” is a chemical compound. It is structurally related to methamphetamine where the phenyl ring has been replaced by thiophene . It has similar stimulant effects to amphetamine but with around one third the potency .
Chemical Reactions Analysis
Thiopropamine, a related compound, is likely to be metabolized into active 4-hydroxymethiopropamine and thiophene S-oxides . These are further deaminated by CYP2C in the liver, transforming them into inactive 1-(Thiophen-2-yl)-2-propan-2-one, which is a phenylacetone derivative .Mechanism of Action
properties
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CAS RN |
2551119-48-1 |
Product Name |
2-methyl-2-(thiophen-3-yl)propan-1-amine hydrochloride |
Molecular Formula |
C8H14ClNS |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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